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An In-depth Technical Guide to the Physical and Chemical Properties of (R)-Amlodipine-d4

Introduction
(R)-Amlodipine-d4 is the deuterated form of (R)-Amlodipine, the R-enantiomer of the widely

prescribed antihypertensive drug, Amlodipine.[1] As a dihydropyridine calcium channel blocker,

Amlodipine's therapeutic effects are primarily attributed to the (S)-enantiomer, while the (R)-

enantiomer exhibits significantly less activity.[1][2] (R)-Amlodipine-d4 serves as a crucial

internal standard in pharmacokinetic and metabolic studies of Amlodipine, where its distinct

mass allows for precise quantification by mass spectrometry.[3] This guide provides a

comprehensive overview of the known physical and chemical properties of (R)-Amlodipine-d4,

with comparative data for its non-deuterated counterpart, (R)-Amlodipine.

Chemical Structure and Nomenclature
(R)-Amlodipine-d4 is systematically named (4R)-2-[[2-Amino(ethoxy-d4)]methyl]-4-(2-

chlorophenyl)-1,4-dihydro-6-methyl-3,5-pyridinedicarboxylic Acid 3-Ethyl 5-Methyl Ester.[4] The

"-d4" designation indicates that four hydrogen atoms on the ethoxy group have been replaced

with deuterium atoms.

Physical and Chemical Properties
While extensive experimental data for (R)-Amlodipine-d4 is not widely available due to its

primary use as an analytical standard, its properties can be reliably inferred from the well-
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characterized (R)-Amlodipine. The primary difference lies in the molecular weight, which is

increased by the mass of the four deuterium atoms.

Quantitative Data Summary
The following tables summarize the key physical and chemical properties of (R)-Amlodipine-
d4 and (R)-Amlodipine.

Table 1: General and Physical Properties

Property (R)-Amlodipine-d4 (R)-Amlodipine

Molecular Formula C₂₀H₂₁D₄ClN₂O₅ C₂₀H₂₅ClN₂O₅

Molecular Weight 412.90 g/mol 408.88 g/mol

Appearance Solid White to Off-White Solid

Melting Point Not available 101-103°C

Boiling Point (Predicted) Not available 527.2 ± 50.0 °C

Density (Predicted) Not available 1.227 ± 0.06 g/cm³

Table 2: Solubility and Dissociation

Property Value

(R)-Amlodipine Solubility

Slightly soluble in Acetonitrile, Chloroform, and

Methanol. Amlodipine is sparingly soluble in

water and ethanol.

pKa (Amlodipine) 8.6 - 9.45

Spectroscopic Data
Spectroscopic analysis is essential for the structural confirmation of (R)-Amlodipine-d4. While

specific spectra for the deuterated compound are proprietary, the expected data would be very

similar to that of (R)-Amlodipine, with key differences in the mass spectrum and the

disappearance of certain signals in the ¹H NMR spectrum.
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Mechanism of Action: Calcium Channel Blockade
Amlodipine is a dihydropyridine calcium channel blocker that inhibits the influx of calcium ions

through L-type calcium channels in vascular smooth muscle and cardiac muscle. This leads to

vasodilation and a subsequent reduction in blood pressure.
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Mechanism of Action of Amlodipine
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Workflow for Characterization of (R)-Amlodipine-d4

Synthesis of Deuterated Precursor

Coupling with Amlodipine Backbone

Purification (e.g., HPLC)

Structural Confirmation

NMR Spectroscopy Mass Spectrometry Purity Assessment (e.g., HPLC)

Certified Internal Standard

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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